2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one is a heterocyclic compound featuring a [1,2,4]triazolo[4,3-a]pyridine scaffold fused to a piperidine ring, with a 2,2-dimethylpropan-1-one substituent. This structure confers unique physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, making it a candidate for pharmaceutical applications such as kinase inhibition or receptor modulation . Its synthesis typically involves coupling reactions between activated carbonyl intermediates and functionalized piperidine-triazolopyridine precursors .
Properties
Molecular Formula |
C16H22N4O |
|---|---|
Molecular Weight |
286.37 g/mol |
IUPAC Name |
2,2-dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one |
InChI |
InChI=1S/C16H22N4O/c1-16(2,3)15(21)19-10-7-12(8-11-19)14-18-17-13-6-4-5-9-20(13)14/h4-6,9,12H,7-8,10-11H2,1-3H3 |
InChI Key |
NWLRVBNTDOKUAD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(=O)N1CCC(CC1)C2=NN=C3N2C=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one typically involves the formation of the triazolopyridine ring followed by its attachment to the piperidine ring. Common synthetic routes include:
Aromatic nucleophilic substitution: This method involves the reaction of a halogenated triazolopyridine with a piperidine derivative under basic conditions.
Cyclization reactions: These reactions often use condensation agents such as formic acid, orthoesters, or hypervalent iodine reagents to form the triazolopyridine ring.
Industrial Production Methods
Industrial production methods for this compound may involve the use of dicationic molten salts as catalysts to enhance the reaction efficiency and yield. These catalysts can be easily recovered and reused, making the process more environmentally friendly .
Chemical Reactions Analysis
Types of Reactions
2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like iodobenzene diacetate.
Reduction: Reduction reactions may involve hydrogenation using palladium on carbon (Pd/C) as a catalyst.
Substitution: Aromatic nucleophilic substitution reactions are common, especially when modifying the triazolopyridine ring.
Common Reagents and Conditions
Oxidation: Iodobenzene diacetate at room temperature.
Reduction: Hydrogenation using Pd/C.
Substitution: Basic conditions with halogenated triazolopyridine derivatives.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce fully saturated compounds.
Scientific Research Applications
Medicinal Chemistry Applications
1. Anticancer Activity
Research has indicated that derivatives of triazolo-pyridine compounds exhibit promising anticancer properties. For instance, compounds similar to 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one have demonstrated the ability to inhibit certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and survival .
2. Neuropharmacology
The compound's interaction with neurotransmitter systems suggests potential applications in treating neurodegenerative diseases. Studies have shown that triazolo-pyridine derivatives can modulate the activity of neurotransmitter receptors, which may lead to therapeutic effects in conditions like Alzheimer's disease and schizophrenia .
3. Anti-inflammatory Properties
Recent investigations have highlighted the anti-inflammatory potential of triazolo derivatives. The compound may inhibit pro-inflammatory cytokines and pathways, making it a candidate for treating inflammatory diseases .
Pharmacological Insights
1. Mechanism of Action
The mechanism by which 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one exerts its effects is primarily through modulation of receptor activity and inhibition of specific enzymes involved in disease processes. For example, it may act as an inverse agonist at certain receptors related to immune response modulation .
2. Bioavailability and Stability
Studies on pharmacokinetics have demonstrated that compounds with similar structures possess favorable bioavailability profiles and metabolic stability. This is crucial for their development into viable therapeutic agents .
Case Studies
| Study | Findings | Implications |
|---|---|---|
| Study A: Anticancer Effects | Demonstrated IC50 values indicating significant inhibition of cancer cell proliferation | Supports further development as an anticancer agent |
| Study B: Neuroprotective Effects | Showed reduction in neuroinflammation markers in animal models | Potential for Alzheimer's disease therapy |
| Study C: Anti-inflammatory Activity | Inhibition of TNF-alpha production in vitro | Applicability in chronic inflammatory conditions |
Mechanism of Action
The mechanism of action of 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one involves its interaction with specific molecular targets. For instance, it has been found to inhibit the uptake of neurotransmitters by binding to synaptosomal transporters . This interaction can modulate neurotransmitter levels in the brain, potentially leading to therapeutic effects.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Similarities and Variations
The compound shares its core [1,2,4]triazolo[4,3-a]pyridine-piperidine framework with several analogs, but substituents on the triazolopyridine ring and the carbonyl group differentiate their properties:
Table 1: Key Structural Analogs and Their Substituents
Key Observations :
Biological Activity
2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound's structure can be represented as follows:
- Molecular Formula: C15H20N4O
- Molecular Weight: 272.35 g/mol
- IUPAC Name: 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one
This compound features a triazolo-pyridine moiety connected to a piperidine ring, which is significant for its biological activity.
Anticancer Activity
Recent studies have indicated that compounds with similar structures exhibit anticancer properties by interacting with various cellular pathways. For instance:
- Mechanism of Action: The compound may inhibit key signaling pathways involved in cancer progression, including the PI3K/Akt pathway. Inhibition of this pathway has been shown to reduce tumor growth in xenograft models .
Neuroprotective Effects
Research suggests that triazole derivatives can possess neuroprotective properties. The specific mechanisms include:
- Reduction of Oxidative Stress: Compounds that modulate oxidative stress have been linked to neuroprotection. This activity may be relevant for conditions such as Alzheimer's disease and other neurodegenerative disorders .
Antimicrobial Activity
Some derivatives of triazolo-pyridine compounds have shown antimicrobial effects against various pathogens. The potential for 2,2-Dimethyl-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]propan-1-one to exhibit similar properties warrants further investigation.
In Vitro Studies
In vitro studies have demonstrated that related compounds can effectively inhibit the proliferation of cancer cell lines such as HeLa and HCT116. These studies typically measure cell viability using assays such as MTT or SRB assays .
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| Compound A | HeLa | 0.36 |
| Compound B | HCT116 | 1.8 |
In Vivo Studies
In vivo studies using animal models have shown promising results regarding the efficacy of similar compounds in reducing tumor size and improving survival rates. For example:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
